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Compound of Interest

Compound Name: Isobutyl angelate

Cat. No.: B145879 Get Quote

An In-depth Technical Guide to Isobutyl Angelate for Researchers and Drug Development

Professionals

Chemical Identification
CAS Number: 7779-81-9[1][2][3][4][5]

IUPAC Name: 2-methylpropyl (2Z)-2-methylbut-2-enoate[3]

Synonyms: Isobutyl angelate is known by several other names in scientific literature and

commercial databases. Proper identification is crucial for accurate research and procurement.

Synonym Source(s)

Angelic Acid Isobutyl Ester [5]

(Z)-2-Methyl-2-butenoic Acid Isobutyl Ester [1][5]

2-Methylisocrotonic Acid Isobutyl Ester [1]

Isobutyl (Z)-2-Methyl-2-butenoate [1][5]

isobutyl 2-methylisocrotonate [1][4]

2-Butenoic acid, 2-methyl-, 2-methylpropyl ester,

(2Z)-
[1][2][3]

FEMA 2180 [3][4]

2-methylpropyl (2Z)-2-methylbut-2-enoate [2][3][6]
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Physicochemical Properties
The following table summarizes the key physicochemical properties of isobutyl angelate.

These properties are essential for its handling, formulation, and application in various

experimental settings.

Property Value Source(s)

Molecular Formula C₉H₁₆O₂ [1][2][3][5]

Molecular Weight 156.22 g/mol [1][3][4]

Appearance
Colorless to almost colorless

clear liquid
[2][5]

Odor
Faint, pleasant, chamomile-

like, fruity, herbal green
[1][2][4][7]

Boiling Point 176-177 °C [1][4]

Density 0.877 g/mL at 25 °C [1][4]

Refractive Index (n20/D) 1.434 [1][4]

Flash Point 140 °F (60 °C) [1][4][8]

Solubility Almost transparent in Methanol [1][4]

LogP (Octanol/Water Partition

Coeff.)
3.28 [4]

Vapor Pressure 0.617 mmHg at 25°C [1]

Synthesis and Manufacturing
Isobutyl angelate is typically synthesized via the esterification of angelic acid with isobutyl

alcohol (2-methyl-1-propanol).[1][4] This reaction is a standard acid-catalyzed esterification.
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Caption: Synthesis of Isobutyl Angelate via Fischer Esterification.

Experimental Protocol: Fischer Esterification
The following is a representative protocol for the synthesis of isobutyl angelate based on the

general principles of Fischer esterification.

Apparatus Setup: Assemble a round-bottom flask with a reflux condenser and a magnetic

stirrer. The reaction should be conducted in a fume hood.

Reactant Charging: To the round-bottom flask, add angelic acid (1.0 eq) and isobutyl alcohol

(1.5-3.0 eq). The excess isobutyl alcohol helps to shift the equilibrium towards the product.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%)

to the mixture while stirring.

Reaction: Heat the mixture to reflux (approximately 130°C) and maintain the reflux with

continuous stirring for 2-4 hours.[9] The progress of the reaction can be monitored by thin-

layer chromatography (TLC) or gas chromatography (GC).
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Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel.

Dilute with water and an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution

(to neutralize the acid catalyst), and finally with brine.

Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or

sodium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude isobutyl angelate can be further purified by fractional distillation under reduced

pressure to yield the final product.[9]

Characterization: Confirm the identity and purity of the synthesized isobutyl angelate using

techniques such as GC-MS, ¹H NMR, and ¹³C NMR spectroscopy.

Biological Activity and Potential Applications
While extensively used in the flavor and fragrance industries for its pleasant chamomile-like

aroma[1][7], isobutyl angelate also exhibits several biological activities of interest to drug

development professionals.

Antimicrobial Properties: Isobutyl angelate is a component of essential oils from plants like

Achillea ligustica (Asteraceae family), which have demonstrated antimicrobial activity against

oral microorganisms.[1][4] This suggests its potential use in oral care products or as a lead

compound for new antimicrobial agents.[1]
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Neurological and Psychopharmacological Effects: Isobutyl angelate is a major active

constituent of Roman chamomile (Anthemis nobilis) essential oil.[10][11] Studies have

shown that this essential oil has a psychostimulant-like effect, and isobutyl angelate itself

significantly promotes ambulation in mice.[11] This points towards potential applications in

studying alertness and locomotor activity.

Pharmacological Properties of Esters: As part of the ester family, isobutyl angelate is

associated with several properties including antispasmodic, neurotropic, muscle relaxing,

anticonvulsant, and anxiolytic effects.[10] While these are general properties of the chemical

class, they provide a basis for further investigation into the specific therapeutic potential of

isobutyl angelate.

Pharmaceutical Excipient: Due to its antimicrobial properties and established use as a

flavoring agent, it has potential applications as a pharmaceutical excipient.[1]

Experimental Workflow and Pathway Analysis
Currently, there are no well-defined signaling pathways directly attributed to isobutyl angelate
in the provided literature. However, research into its biological activity provides a logical

workflow for identifying and validating its effects, as demonstrated in the study of Roman

chamomile essential oil's effect on mouse ambulation.
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Caption: Workflow for Identifying Active Constituents in Essential Oils.
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This workflow illustrates the process of moving from a natural product with observed biological

effects to identifying the specific molecule responsible for that activity. This is a common and

critical process in natural product drug discovery. The study by Umezu et al. identified isobutyl
angelate as one of the key compounds in Roman chamomile essential oil responsible for its

ambulation-promoting effects in mice.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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